1-[[(2-Methyl-1-oxopropyl)amino]methyl]cyclohexaneacetic Acid

• CAS No.: 1281568-83-9
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 2-[1-[(2-methylpropanoylamino)methyl]cyclohexyl]acetic acid
• InChI: InChI=1S/C13H23NO3/c1-10(2)12(17)14-9-13(8-11(15)16)6-4-3-5-7-13/h10H,3-9H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key: BIFNREJZYCIQIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NCC1(CCCCC1)CC(=O)O

Description

1-(((2-Methyl-1-oxopropyl)amino)methyl)cyclohexaneacetic acid, also known by its identifier STA9GM2VHK, is a compound with the molecular formula C13H23NO3

Preparation Methods

The synthesis of 1-(((2-Methyl-1-oxopropyl)amino)methyl)cyclohexaneacetic acid involves several steps. One common method includes the reaction of cyclohexaneacetic acid with 2-methyl-1-oxopropylamine under specific conditions to form the desired product . The reaction typically requires a solvent such as dichloromethane and a catalyst like triethylamine. The mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography.

Chemical Reactions Analysis

1-(((2-Methyl-1-oxopropyl)amino)methyl)cyclohexaneacetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur with halogenated reagents, leading to the formation of substituted derivatives.

Scientific Research Applications

1-(((2-Methyl-1-oxopropyl)amino)methyl)cyclohexaneacetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: It is used in the production of various chemical products, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(((2-Methyl-1-oxopropyl)amino)methyl)cyclohexaneacetic acid involves its interaction with specific molecular targets. It is believed to modulate the activity of certain enzymes and receptors, leading to changes in cellular signaling pathways. This modulation can result in various pharmacological effects, such as anti-inflammatory or neuroprotective actions .

Comparison with Similar Compounds

1-(((2-Methyl-1-oxopropyl)amino)methyl)cyclohexaneacetic acid can be compared with similar compounds such as gabapentin and pregabalin. While all these compounds share structural similarities, 1-(((2-Methyl-1-oxopropyl)amino)methyl)cyclohexaneacetic acid is unique due to its specific functional groups and molecular configuration

Conclusion

1-(((2-Methyl-1-oxopropyl)amino)methyl)cyclohexaneacetic acid is a compound with significant potential in various scientific fields. Its unique chemical structure and reactivity make it a valuable subject of study for researchers in chemistry, biology, medicine, and industry.